(2S,5R)-5-Piperidin-4-yloxolane-2-carboxamide;2,2,2-trifluoroacetic acid

• IUPAC Name: (2S,5R)-5-piperidin-4-yloxolane-2-carboxamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C10H18N2O2.C2HF3O2/c11-10(13)9-2-1-8(14-9)7-3-5-12-6-4-7;3-2(4,5)1(6)7/h7-9,12H,1-6H2,(H2,11,13);(H,6,7)/t8-,9+;/m1./s1
• InChI Key: NUKRSDYYBNPSPW-RJUBDTSPSA-N
• Canonical SMILES: C1CC(OC1C2CCNCC2)C(=O)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C1C[C@H](O[C@H]1C2CCNCC2)C(=O)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H19F3N2O4
• Molecular Weight: 312.29 g/mol

Description

The compound “(2S,5R)-5-Piperidin-4-yloxolane-2-carboxamide;2,2,2-trifluoroacetic acid” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many natural products and pharmaceuticals. The presence of an oxolane (a five-membered ring containing an oxygen) and a carboxamide group suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. The piperidine ring might undergo reactions at the nitrogen atom, while the carboxamide group could participate in various acid-base or nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups (like the carboxamide) could increase its solubility in water.

Scientific Research Applications

Hydrazones

Hydrazones are compounds obtained by condensation reactions between carbonyl compounds and hydrazine derivatives. In the case of “(2S,5R)-5-Piperidin-4-yloxolane-2-carboxamide;2,2,2-trifluoroacetic acid,” hydrazones were synthesized in 76–78% yield by condensing (2S,5R)-2-isopropyl-5-methylcyclohexanone with 4-R-phenoxyacetic acid hydrazides. . These hydrazones exhibit interesting properties:

Hydroxypipecolic Acid Derivatives

Hydroxypipecolic acids, such as (2S,3R)-3-hydroxypipecolic acid (cis-3-L-HyPip), play a crucial role in various bioactive molecules. Fe(II)/α-ketoglutaric acid-dependent dioxygenases catalyze the hydroxylation of pipecolic acid derivatives. .

Terpenoid Derivatives

The combination of cyclic terpene l-menthone and para-substituted phenoxyacetic acids offers exciting possibilities for drug development. Here’s why:

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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many piperidine derivatives are active in the central nervous system, so this compound might interact with receptors or enzymes in the brain.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate precautions should be taken when handling and storing this compound to ensure safety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could lead to the development of new pharmaceuticals or other useful products.